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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trisodium orthoborate, a versatile

inorganic compound with applications spanning materials science and chemical synthesis. This

document consolidates key identifiers, physicochemical properties, synthesis protocols, and

established industrial uses, presented in a format tailored for technical and research-oriented

audiences.

Chemical Identifiers and Physicochemical
Properties
Trisodium orthoborate is an inorganic salt with the chemical formula Na₃BO₃. It is the

trisodium salt of orthoboric acid. For precise identification and handling in a research context, a

comprehensive list of its identifiers and properties is provided in the tables below.

Table 1: Chemical Identifiers for Trisodium Orthoborate
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Identifier Value

CAS Number 14312-40-4[1]

IUPAC Name Trisodium orthoborate[1]

Molecular Formula Na₃BO₃[1]

Synonyms Sodium orthoborate, Boric acid trisodium salt[1]

European Community (EC) Number 238-253-6[1]

PubChem CID 159383

ChemSpider ID 140167

InChI InChI=1S/BO3.3Na/c2-1(3)4;;;/q-3;3*+1

Canonical SMILES [O-]--INVALID-LINK--[O-].[Na+].[Na+].[Na+]

Table 2: Physicochemical Properties of Trisodium Orthoborate

Property Value

Molecular Weight 127.778 g/mol [1]

Appearance White solid

Density 1.73 g/cm³

Melting Point 968 °C (decomposes)

Solubility in Water Reacts with water

Synthesis of Trisodium Orthoborate
Trisodium orthoborate can be synthesized through a high-temperature solid-state reaction.

The primary method involves the reaction of sodium metaborate (NaBO₂) with sodium

carbonate (Na₂CO₃).

Experimental Protocol: Solid-State Synthesis
Materials:
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Sodium metaborate (NaBO₂)

Sodium carbonate (Na₂CO₃), anhydrous

High-temperature furnace

Alumina or platinum crucible

Methodology:

Thoroughly mix stoichiometric amounts of sodium metaborate and sodium carbonate

powder.

Place the mixture in a suitable high-temperature crucible (alumina or platinum).

Heat the mixture in a furnace to a temperature between 600 °C and 850 °C.[2]

Maintain the temperature for a sufficient duration to ensure complete reaction and the

evolution of carbon dioxide. The reaction proceeds according to the following equation:

NaBO₂ + Na₂CO₃ → Na₃BO₃ + CO₂

After the reaction is complete, cool the furnace to room temperature.

The resulting solid product is Trisodium orthoborate. Due to the high temperatures

involved, obtaining a pure crystalline form can be challenging.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Trisodium Orthoborate:
Identifiers, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083475#cas-number-and-identifiers-for-trisodium-
orthoborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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